Cas no 52237-38-4 (1H-Imidazole-5-propanoic acid ethyl ester)

• Product Name: 1H-Imidazole-5-propanoic acid ethyl ester
• CAS No: 52237-38-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD20617553
• CID: 370657
• PubChem ID: 341621
• Update Time: 2025-04-19

1H-Imidazole-5-propanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-propanoic acid ethyl ester
• 3-(1H-IMIDAZOL-4-YL)-PROPIONIC ACID ETHYL ESTER
• AC1L7UE6
• AG-F-77872
• CTK4J5644
• Ethyl 3-(1H-imidazol-4-yl)propanoate
• NSC374126
• NSC-374126
• SureCN8448307
• ethyl 3-(1H-imidazol-5-yl)propanoate
• Imidazole-4-propionic acid, ethyl ester
• Ethyl 3-(4-imidazolyl)propionate
• Ethyl 3-(1H-imidazol-4-yl)propanoate #
• 1H-Imidazole-4-propanoic acid, ethyl ester
• SCHEMBL8448307
• 52237-38-4
• AKOS006288813
• DTXSID00321388
• 1H-Imidazole-5-propanoicacid, ethyl ester

• MDL： MFCD20617553
• Inchi： 1S/C8H12N2O2/c1-2-12-8(11)4-3-7-5-9-6-10-7/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： LWHFDBRSCJFSGR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=CN=CN1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 336.8°Cat760mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.511
• PSA: 54.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles